Cas no 897784-04-2 (5-{4-(tert-Butylamino)carbonylanilino}-5-oxopentanoicacid)

• Product name: 5-{4-(tert-Butylamino)carbonylanilino}-5-oxopentanoicacid
• CAS No: 897784-04-2
• MF: C₁₆H₂₂N₂O₄
• MW: 306.356884479523
• CID: 1076903
• PubChem ID: 23722992

5-{4-(tert-Butylamino)carbonylanilino}-5-oxopentanoicacid Chemical and Physical Properties

Names and Identifiers

• 5-{4-[(tert-Butylamino)carbonyl]anilino}-5-oxopentanoic acid
• 5-[4-(tert-butylcarbamoyl)anilino]-5-oxopentanoic acid
• 897784-04-2
• 5-((4-(tert-Butylcarbamoyl)phenyl)amino)-5-oxopentanoic acid
• AKOS000504202
• AN-329/42430856
• 5-((4-(tert-Butylcarbamoyl)phenyl)amino)-5-oxopentanoicacid
• CS-0321945
• STL069660
• 5-{[4-(tert-butylcarbamoyl)phenyl]amino}-5-oxopentanoic acid
• 4-{[4-(tert-butylcarbamoyl)phenyl]carbamoyl}butanoic acid
• 5-{4-(tert-Butylamino)carbonylanilino}-5-oxopentanoicacid

• MDL： MFCD06092174
• Inchi： InChI=1S/C16H22N2O4/c1-16(2,3)18-15(22)11-7-9-12(10-8-11)17-13(19)5-4-6-14(20)21/h7-10H,4-6H2,1-3H3,(H,17,19)(H,18,22)(H,20,21)
• InChI Key： CRVDVDZUPQSXDY-UHFFFAOYSA-N
• SMILES： CC(C)(C)NC(=O)C1=CC=C(C=C1)NC(=O)CCCC(=O)O

Computed Properties

• Exact Mass: 306.15795719g/mol
• Monoisotopic Mass: 306.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 95.5Ų

5-{4-(tert-Butylamino)carbonylanilino}-5-oxopentanoicacid Security Information

• HazardClass：IRRITANT

Additional information on 5-{4-(tert-Butylamino)carbonylanilino}-5-oxopentanoicacid

Introduction to 5-{4-(tert-Butylamino)-carbonylanilino}-5-oxopentanoic Acid (CAS No. 897784-04-2)

5-{4-(tert-Butylamino)-carbonylanilino}-5-oxopentanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. With a CAS number of 897784-04-2, this compound represents a synthetic derivative that combines functionalities of both amino acids and carbonyl groups, making it a promising candidate for further research in drug development and molecular biology.

The molecular structure of 5-{4-(tert-Butylamino)-carbonylanilino}-5-oxopentanoic acid features a pentanoic acid backbone substituted with a tert-butylamino group and an anilino moiety linked via a carbonyl bridge. This arrangement not only contributes to the compound's solubility and stability but also enhances its reactivity, making it suitable for various biochemical applications. The presence of the tert-butylamino group provides steric hindrance, which can influence the compound's interactions with biological targets, while the anilino group introduces basicity, allowing for potential interactions with acidic residues in proteins and enzymes.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders, inflammation, and metabolic diseases. The structural features of 5-{4-(tert-Butylamino)-carbonylanilino}-5-oxopentanoic acid make it an attractive candidate for such studies. For instance, its ability to interact with enzymes such as kinases and phosphatases has been explored in preclinical models, suggesting potential therapeutic benefits in conditions like cancer and neurodegenerative diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to achieve the desired molecular architecture. These methods not only highlight the compound's synthetic complexity but also underscore the importance of cutting-edge chemical methodologies in modern drug discovery.

Evaluation of the pharmacological properties of 5-{4-(tert-Butylamino)-carbonylanilino}-5-oxopentanoic acid has revealed promising results in both in vitro and in vivo studies. Its interaction with biological targets has been investigated using computational modeling and experimental assays, providing insights into its mechanism of action. Preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes involved in signal transduction pathways, which could lead to therapeutic applications in diseases characterized by dysregulated signaling.

The compound's potential toxicity profile has also been assessed through various safety studies. Preliminary toxicological evaluations indicate that 5-{4-(tert-Butylamino)-carbonylanilino}-5-oxopentanoic acid exhibits moderate solubility in aqueous solutions, which could influence its biodistribution and pharmacokinetic behavior. Further studies are ongoing to determine its metabolic stability and excretion pathways, which are critical factors for assessing its long-term safety and efficacy.

The role of this compound in medicinal chemistry is not limited to its direct therapeutic applications but also extends to its use as a building block for more complex molecules. Its unique structural features allow chemists to modify specific functional groups while retaining the core pharmacophore, facilitating the design of novel derivatives with enhanced properties. This flexibility underscores the importance of versatile intermediates like 5-{4-(
Butylamino
)-}
Carboxy
Anilin
Oxopenta
Acid (CAS No. 897784-04-2) in advancing drug discovery efforts.

In conclusion, 5-{4-(
tert
Butyl
Amino
Carboxy
Anilin
Oxopenta
Acid (CAS No. 897784-04-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure, combined with promising biological activities observed in preliminary studies, makes it a valuable asset for further exploration in drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.